Cas no 572-31-6 (Engeletin)

• Product Name: Engeletin
• CAS No: 572-31-6
• MF: C₂₁H₂₂O₁₀
• MW: 434.393387317657
• MDL: MFCD01632717
• CID: 369276
• PubChem ID: 6453452
• Update Time: 2025-04-19

Engeletin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-,(2R,3R)-
• (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4R,5S,6S)-3,4,5-trihydroxy-6-methyl-oxan-2-yl]oxy-chroman-4-one
• 4H-1-Benzopyran-4-one,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-2,3-dihydro-5,7-dihydroxy-2-(4-hydro...
• Engeletin
• Engelitin
• 2,7-Phenanthrenediol,5-ethyl-9,10-dihydro-1,6-dimethyl
• Dihydrojuncusol
• (+)-(2R,3R)-Dihydrokaempferol 3-O-alpha-L-rhamnoside
• Dihydrokaempferol 3-O-alpha-L-rhamnopyranoside
• Dihydrokaempferol 3-rhamnoside
• (2R,3R)-5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-3-yl 6-deoxy-alpha-L-mannopyranoside
• [ "Engelitin" ]
• N2269
• (2R,3R)-5,7-Dihydroxy-2-(4-hydroxyphenyl)-3-[(2R,3R,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy
• (2R,3R)-3-[(6-Deoxy-alpha-L-mannopyranosyl)oxy]-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• Aromadendrin 3-rhamnoside
• MEGxp0_000364
• s9170
• (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3-dihydrochromen-4-one
• (2R,3R)-5,7-DIHYDROXY-2-(4-HYDROX
• Q5377536
• AKOS037514632
• (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}-3,4-dihydro-2H-1-benzopyran-4-one
• (2R,3R)-5,7-Dihydroxy-2-(4-hydroxyphenyl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)chroman-4-one
• 572-31-6
• DTXSID70972649
• CS-0008955
• (2R,3R)-5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-chromen-3-yl alpha-L-mannopyranoside
• SCHEMBL5575048
• AS-75029
• MFCD20274680
• CCG-269060
• HY-N0436
• 4H-1-Benzopyran-4-one, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-, (2R-trans)-
• NCGC00169295-01
• ACon1_000852
• AC-34264
• 3-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-2,3-dihydro-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one (2R-trans)-
• Dihydrokaempferol-3-O-alpha-L-rhamnopyranoside
• Isoengelitin
• (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3-dihydrochromen-4-one
• Taxifolin 3-rhamnoside

• MDL： MFCD01632717
• Inchi： 1S/C21H22O10/c1-8-15(25)17(27)18(28)21(29-8)31-20-16(26)14-12(24)6-11(23)7-13(14)30-19(20)9-2-4-10(22)5-3-9/h2-8,15,17-25,27-28H,1H3/t8-,15-,17+,18+,19+,20-,21-/m0/s1
• InChI Key： VQUPQWGKORWZII-WDPYGAQVSA-N
• SMILES： O1[C@@H](C)[C@@H]([C@H]([C@H]([C@@H]1O[C@H]1C(C2C(=CC(=CC=2O[C@@H]1C1C=CC(=CC=1)O)O)O)=O)O)O)O

Computed Properties

• Exact Mass: 450.11600
• Monoisotopic Mass: 434.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 434.4
• XLogP3: 0.7
• Topological Polar Surface Area: 166

Experimental Properties

• Color/Form: Powder
• Density: 1.66
• Melting Point: 176-177 ºC
• Boiling Point: 820.0±65.0 °C at 760 mmHg
• Flash Point: 289.5±27.8 °C
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 83.3 mg/mL(191.76 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 186.37000
• LogP: -0.69510

Engeletin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone